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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key isomers of propanediol,
1,2-propanediol and 1,3-propanediol, with a focus on their chemical and physical properties,

metabolic pathways, and relevance in pharmaceutical development. The information is

presented to facilitate comparison and aid in the selection of the appropriate isomer for various

research and development applications.

Introduction to Propanediol Isomers
Propanediol (C₃H₈O₂) is a diol, an organic compound containing two hydroxyl (-OH) groups.

The two primary isomers, 1,2-propanediol (propylene glycol) and 1,3-propanediol, differ in

the relative positions of these hydroxyl groups on the carbon chain. This structural difference

leads to distinct physical and chemical properties, influencing their applications, metabolic

fates, and toxicological profiles.[1] While both are colorless, viscous, and hygroscopic liquids,

their utility in drug formulation and other applications varies significantly.[2][3]

Chemical Structures
The fundamental difference between the two isomers lies in their molecular structure.

1,2-Propanediol: The two hydroxyl groups are attached to adjacent carbon atoms (C1 and

C2). This isomer is chiral and exists as a racemic mixture of (R)- and (S)-enantiomers,

though the S-isomer can be produced through biotechnological routes.[4][5]
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1,3-Propanediol: The hydroxyl groups are on the terminal carbon atoms (C1 and C3). This

molecule is not chiral.[6]

1,2-Propanediol (Propylene Glycol)

1,3-Propanediol

HO-CH₂-CH(OH)-CH₃

HO-CH₂-CH₂-CH₂-OH
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Metabolism of 1,2-Propanediol (Mammalian) Biosynthesis of 1,3-Propanediol (Microbial)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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